Cas no 438220-73-6 (4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile)

• Product Name: 4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile
• CAS No: 438220-73-6
• MF: C₁₃H₆F₄N₂S
• MW: 298.258755207062
• MDL: MFCD03422712
• CID: 2951935
• PubChem ID: 842801
• Update Time: 2025-11-01

4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-氟苯基)-2-巯基-6-(三氟甲基)氰吡啶
• 4-(4-FLUOROPHENYL)-2-MERCAPTO-6-(TRIFLUOROMETHYL)NICOTINONITRILE
• 4-(4-fluorophenyl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
• 4-(4-fluorophenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 4-(4-fluorophenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• BBL039619
• STK349005
• STK399783
• 4-(4-Fluoro-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
• AK-968/41170435
• AKOS000307976
• 4-(4-fluorophenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• 438220-73-6
• ALBB-014544
• EN300-228306
• CS-0268244
• AKOS B006777
• AKOS000305440
• 4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile
• H30772
• LS-04597
• C13H6F4N2S
• 3-pyridinecarbonitrile, 4-(4-fluorophenyl)-2-mercapto-6-(trifluoromethyl)-

• MDL： MFCD03422712
• Inchi： 1S/C13H6F4N2S/c14-8-3-1-7(2-4-8)9-5-11(13(15,16)17)19-12(20)10(9)6-18/h1-5H,(H,19,20)
• InChI Key： AJMMMKIBJIOLKH-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C=C(C(F)(F)F)N1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 298.01878202Da
• Monoisotopic Mass: 298.01878202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile Security Information

• HazardClass：IRRITANT

Additional information on 4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile

Chemical Profile of 4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile (CAS No. 438220-73-6)

4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile, identified by its CAS number 438220-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinamide derivative family, characterized by its unique structural features, including a fluorine-substituted phenyl ring, a thiol group at the 2-position, and a trifluoromethyl moiety at the 6-position. These structural attributes contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The presence of a fluorophenyl group in the molecular structure is particularly noteworthy. Fluorine substitution in aromatic rings is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the context of 4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile, the fluorine atom at the para position relative to the phenyl ring likely enhances hydrophobic interactions and influences electronic distribution across the molecule. This can be critical in determining its interaction with biological targets such as enzymes or receptors.

The thiol group at the 2-position of the nicotinonitrile backbone introduces reactivity that could be exploited in various chemical transformations or biological interactions. Thiols are known for their ability to form disulfide bonds, participate in redox reactions, and act as nucleophiles in substitution reactions. The incorporation of this functional group into the nicotinonitrile scaffold suggests potential applications in designing molecules with specific biochemical properties, such as enzyme inhibition or metal chelation.

Moreover, the trifluoromethyl group at the 6-position adds another layer of complexity to the compound's behavior. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to increase metabolic stability by resisting oxidative degradation. They also enhance lipophilicity, which can improve oral bioavailability and membrane permeability. The combination of these three distinct substituents—fluoro phenyl, thiol, and trifluoromethyl—makes 4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile a structurally intriguing molecule with multifaceted potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies utilizing virtual screening and docking simulations have shown that molecules with similar structural motifs may exhibit inhibitory activity against various therapeutic targets. For instance, derivatives of nicotinamide have been explored for their potential as kinase inhibitors or antioxidants due to their ability to interact with specific binding pockets on proteins.

The fluorophenyl moiety alone has been investigated for its role in modulating drug-receptor interactions. Fluoroaromatic compounds are known to exhibit high binding affinities due to favorable van der Waals interactions and hydrophobic effects. The presence of fluorine can also lead to electronic effects that alter the conformational flexibility of the molecule, influencing how it binds to biological targets. These properties make 4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile a promising candidate for further investigation.

The thiol group within this compound presents an opportunity for redox-based drug design. Thiols can undergo reversible oxidation-reduction reactions, allowing for dynamic control over their activity. This characteristic is particularly relevant in developing prodrugs or drugs that require activation within specific cellular compartments. Additionally, thiol-containing compounds have been explored for their potential as chelating agents in targeting metal ions involved in various pathological processes.

Research on trifluoromethyl-nicotinamide derivatives has also shown promise in addressing inflammation-related diseases. The trifluoromethyl group enhances binding affinity by increasing lipophilicity and reducing metabolic liability. This combination makes such compounds attractive candidates for developing novel anti-inflammatory agents that can modulate key inflammatory pathways effectively.

In summary,4-(4-Fluorophenyl)-2-mercapto-6-(trifluoromethyl)-nicotinonitrile (CAS No. 438220-73-6) represents a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of substituents—fluoro phenyl,thiol, and trifluoromethyl—provides multiple avenues for exploration in drug discovery, particularly in designing molecules with enhanced metabolic stability, improved bioavailability, and targeted biological activity. As computational methods continue to evolve, further insights into the pharmacological properties of this compound are expected to emerge, paving the way for new therapeutic applications.